Cas no 103335-55-3 (3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid)

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid structure
103335-55-3 structure
Product Name:3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid
CAS No:103335-55-3
Molecular Formula:C19H29NO3
Molecular Weight:319.4385
MDL:MFCD06411020
CID:62370
PubChem ID:354335802

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Properties

Names and Identifiers

    • 3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid
    • 3-Oxo-4-aza-5alpha-androstan-17beta-carboxylic Acid
    • (1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxylic acid
    • 3-Oxo-4-aza-5α-andro
    • 3-Oxo-4-aza-5α-androstan-17β-carboxylic Acid
    • AC-6218
    • M3 ACID
    • R785
    • 4-Azaandrostane-17-carboxylicacid, 3-oxo-, (5a,17b)-
    • 1H-Indeno[5,4-f]quinoline-7-carboxylic acid,hexadecahydro-4a,6a-dimethyl-2-oxo-, [4aR-(4aa,4bb,6aa,7a,9ab,9ba,11ab)]-
    • 3-Oxo-4-aza-5a-androstan-17b-carboxylic acid
    • 3-Oxo-4-aza-5a-androstane-17b-carboxylic acid
    • 4-Aza-3-oxo-5a-androstane-17b-carboxylic acid
    • 4-Aza-3-oxo-androstane-17b-carboxylic acid
    • M3-ACID
    • finasteride iMpurity
    • Finasteride Impurity Ⅰ
    • Dutasteride Impurity 3
    • 4-aza-5a-androstan-3-one-17carboxylicacid
    • 3-OXO-4AZA-5A-ANDROSTANE-17B-CARBOXYLIC ACID
    • 3-Oxo-4-aza-5a-androsten-17b- carboxylic acid
    • 3-Oxo-4-aza-5-alpha-androstane-17β-carboxylic acid
    • 4-AZA-5A-ANDROSTAN-3-ONE-17B-CARBOXYLIC ACID,MIN98.5%
    • (4aR,4bS,6aS,7S,9aS,9bS,11aR)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid
    • MJXIPHMGYJXKLJ-MLGOENBGSA-N
    • 4-aza-5
    • A-carboxylic acid
    • SCHE
    • 3-Oxo-4-aza-5alpha-androstane-17beta-carboxylic acid
    • DTXSID00431299
    • EX-A1950
    • SCHEMBL950691
    • 103335-55-3
    • 4-Aza-5alpha-androstan-3-one-17beta-carboxylic acid
    • O0514
    • AS-16007
    • 3-Oxo-4-aza-5a-androstan-17b-carboxylic Acid
    • F20668
    • MFCD06411020
    • A-androstan-3-one-17
    • 3-Oxo-4-aza-5?-androstane-17?-carboxylic acid
    • J-513013
    • (2R,3R,4bS,6aS,7S,9aS,9bS)-4a,6a-Dimethyl-2-oxo-hexadecahydro-indeno[5,4-f]quinoline-7-carboxylic acid
    • AKOS016007540
    • A926959
    • A-androstan-17
    • 3-Oxo-4-aza-5
    • (4AR,4BS,6AS,7S,9AS,9BS,11AR)-4A,6A-DIMETHYL-2-OXO-TETRADECAHYDROINDENO[5,4-F]QUINOLINE-7-CARBOXYLIC ACID
    • A-carboxylic Acid
    • DB-411247
    • MDL: MFCD06411020
    • InChIKey: MJXIPHMGYJXKLJ-MLGOENBGSA-N
    • Inchi: 1S/C19H29NO3/c1-18-9-7-13-11(12(18)4-5-14(18)17(22)23)3-6-15-19(13,2)10-8-16(21)20-15/h11-15H,3-10H2,1-2H3,(H,20,21)(H,22,23)/t11-,12-,13-,14+,15+,18-,19+/m0/s1
    • SMILES: O([H])C([C@@]1([H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]21[H])=O)=O

Computed Properties

  • Exact Mass: 319.21500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 319.21474379g/mol
  • Heavy Atom Count: 23
  • Complexity: 547
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • LogP: 3.53720
  • PSA: 66.40000
  • Boiling Point: 518.189 °C at 760 mmHg
  • Melting Point: 315°C(lit.)
  • Flash Point: 267.191 °C
  • Color/Form: Powder
  • Density: 1.145

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Security Information

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Customs Data

  • HS CODE:2937290090
  • Customs Data:

    China Customs Code:

    2937290090

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Pricemore >>

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3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Synthesis

3-Oxo-4-aza-5-alpha-androstane-17-beta-carboxylic acid Suppliers

Hubei Dahao Chemical Co.,Ltd.
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